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Compound of Interest

Compound Name: Gibberellin A72

Cat. No.: B1257407

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Gibberellin A72 (GA72), a C19-
gibberellin with the molecular formula C19H2407. This document consolidates available
physicochemical data, outlines experimental protocols for its isolation, and discusses its role
within the broader context of gibberellin biosynthesis and signaling.

Physicochemical Properties

Gibberellin A72 is a diterpenoid lactone belonging to the extensive family of gibberellin plant
hormones. It shares its molecular formula with its isomer, Gibberellin A8, necessitating precise
analytical techniques for their differentiation. Key physicochemical properties of Gibberellin
A72 are summarized in the table below.
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Property Value Source
Molecular Formula C19H2407 PubChem
Molecular Weight 364.39 g/mol PubChem
CAS Number 105593-21-3 Biosynth
Melting Point 250 °C Biosynth[1]
2B,7a-dihydroxy-1-methyl-8-
methylene-4aa,4bB-gibbane- Inferred from structural
IUPAC Name ) ) ) )
1la,10pB-dicarboxylic acid 1,4a- analysis
lactone
C[C@]12[C@H]3--INVALID-
LINK--
SMILES (CCI[C@H]5[C@@]3(C[C@@  PubChem
H]10)0C2=0)0">C@@HC(=
0)O
SISDKGXXRJIQNSE-
InChlKey PubChem

UHFFFAOYSA-N

Isolation and Purification from Vigha unguiculata

Gibberellin A72 has been successfully isolated from the developing seeds of the cowpea

(Vigna unguiculata L. Walp.). The following protocol is a generalized procedure based on

established methods for gibberellin extraction and purification.

Experimental Protocol:

1.

Extraction:

Freeze immature seeds of Vigna unguiculata in liquid nitrogen and lyophilize.
Grind the dried seeds to a fine powder.
Extract the powder with 80% aqueous methanol (MeOH) at 4°C for 24 hours.
Filter the extract and concentrate in vacuo to an aqueous phase.

. Partitioning:
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e Adjust the pH of the aqueous extract to 2.5 with HCI.
 Partition the acidic aqueous phase against ethyl acetate (EtOAC).
» Collect the EtOAc fractions, which will contain the acidic gibberellins.

3. Puirification:

e Subject the combined EtOAc fractions to silica gel column chromatography.

» Elute the column with a gradient of increasing methanol in chloroform.

e Monitor fractions using thin-layer chromatography (TLC) and a bioassay (e.g., dwarf rice
bioassay).

o Further purify the active fractions using High-Performance Liquid Chromatography (HPLC)
on a C18 column.

4. |dentification and Characterization:

o Analyze the purified fractions by Gas Chromatography-Mass Spectrometry (GC-MS) of the
methyl ester trimethylsilyl ether derivatives for identification.
o Confirm the structure using 'H-NMR spectroscopy.

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification of Gibberellin A72.
While a comprehensive public repository of the raw spectra for GA72 is not readily available,
the following represents the expected key spectral features based on its structure and data
from related gibberellins.
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Spectroscopic Technique

Key Expected Features

Mass Spectrometry (GC-MS of Me-TMSi

derivative)

Molecular ion (M+) peak corresponding to the
derivatized molecule. Characteristic
fragmentation pattern of the ent-gibberellane
skeleton, including losses of CH3, H20, CO,
and fragments related to the lactone ring and

hydroxyl groups.

1H-NMR (Proton Nuclear Magnetic Resonance)

Signals corresponding to the C-10 methyl group,
the exocyclic methylene protons at C-16, and
protons on hydroxylated carbons. The chemical
shifts and coupling constants of the protons in
the tetracyclic ring system provide detailed

structural information.

13C-NMR (Carbon-13 Nuclear Magnetic

Resonance)

Resonances for all 19 carbon atoms, including
the carbonyl carbon of the lactone and the
carboxylic acid, the olefinic carbons of the
exocyclic double bond, and the carbons bearing

hydroxyl groups.

Infrared (IR) Spectroscopy

Absorption bands characteristic of hydroxy! (-
OH) groups, a y-lactone carbonyl (C=0) group,
a carboxylic acid (C=0 and -OH) group, and a
C=C double bond.

Biosynthesis and Signaling Pathway

Gibberellin A72 is a naturally occurring gibberellin and is therefore synthesized in plants

through the terpenoid pathway. The general biosynthetic pathway leading to the formation of

C19-gibberellins is outlined below.

Gibberellin Biosynthesis Workflow

Caption: Generalized biosynthetic pathway of C19-gibberellins.

The signaling pathway for gibberellins, including presumably Gibberellin A72, involves the

degradation of DELLA proteins, which are transcriptional regulators that repress plant growth.
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Gibberellin Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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